Cas no 71288-89-6 (Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)-)

• Product Name: Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)-
• CAS No: 71288-89-6
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 4155086
• PubChem ID: 6051044
• Update Time: 2025-05-25

Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)-
• Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (1Z)-
• (4-chlorophenyl)(cyclopropyl)methanone oxime
• SCHEMBL11048179
• EN300-29533
• 71288-89-6
• DTXSID50418136
• (NE)-N-[(4-chlorophenyl)-cyclopropylmethylidene]hydroxylamine
• N-[(4-chlorophenyl)(cyclopropyl)methylidene]hydroxylamine
• Z49568023
• (E)-(4-chlorophenyl)(cyclopropyl)methanone oxime
• 71288-82-9

• Inchi： 1S/C10H10ClNO/c11-9-5-3-8(4-6-9)10(12-13)7-1-2-7/h3-7,13H,1-2H2/b12-10-
• InChI Key： ZAWYKLRZLXIEGC-BENRWUELSA-N
• SMILES： C(=N/O)(/C1=CC=C(Cl)C=C1)\C1CC1

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.6Ų

Additional information on Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)-

Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)-: A Comprehensive Overview

The compound Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- with CAS No. 71288-89-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its research and applications.

Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- is an oxime derivative of a methanone compound. The molecule consists of a cyclopropane ring fused to a phenyl group substituted with a chlorine atom at the para position. The oxime functional group adds reactivity and versatility to the molecule, making it a valuable compound in both academic and industrial settings. Recent studies have highlighted its potential as a precursor for advanced materials and pharmaceutical compounds.

One of the key aspects of Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- is its structural stability. The cyclopropane ring introduces strain into the molecule, which can be harnessed for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its ability to participate in nucleophilic additions and cycloaddition reactions. These findings have opened new avenues for its use in organic synthesis.

The synthesis of Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The starting material is typically a chlorinated aromatic compound, which undergoes cyclization to form the cyclopropane ring. Subsequent oxidation and condensation steps yield the final oxime product. Recent advancements in catalysis have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- has shown promise in the development of novel pharmaceutical agents. Its ability to form stable complexes with metal ions makes it a potential candidate for drug delivery systems. Additionally, its unique electronic properties have been exploited in the design of organic semiconductors for use in flexible electronics.

Recent research has also focused on the environmental impact of Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- and its byproducts. Studies have demonstrated that proper waste management and recycling strategies can significantly reduce its ecological footprint. This aligns with global efforts to promote sustainable chemistry practices.

In conclusion, Methanone, (4-chlorophenyl)cyclopropyl-, oxime, (Z)- is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.